CPUY201112

• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol
• InChI: InChI=1S/C19H23N3O4/c1-4-26-19-20-9-12-10-22(6-5-15(12)21-19)18(25)14-7-13(11(2)3)16(23)8-17(14)24/h7-9,11,23-24H,4-6,10H2,1-3H3
• InChIKey: BNTRGXQGSZZFCB-UHFFFAOYSA-N

Validated Hsp90 ATP-competitive inhibitor with demonstrated in vivo efficacy. Unlike first-generation agents, CPUY201112 shows p53-pathway engagement and synergy with MDM2 antagonists. - **Target:** Hsp90 N-terminal domain (Kd 27 ± 2.3 nM) - **In vivo:** 11.9-39.6% tumor reduction @ 5-40 mg/kg (MCF-7 xenograft) - **Application:** p53-mediated apoptosis, client protein degradation (HER-2, Akt, c-RAF) - **Combination:** Validated synergy with Nutlin-3a (Chou-Talalay)

CPUY201112: Hsp90 Inhibitor with p53-Dependent Apoptosis

CPUY201112 is a synthetic small-molecule inhibitor of heat shock protein 90 (Hsp90), identified via a fragment-based medicinal chemistry approach [1]. It binds to the ATP-binding pocket of Hsp90 with a kinetic dissociation constant (Kd) of 27 ± 2.3 nM [1]. CPUY201112 exhibits in vitro antiproliferative effects across a range of solid tumor cell lines and induces degradation of multiple Hsp90 client proteins including HER-2, Akt, and c-RAF [1]. The compound triggers p53-mediated apoptosis and cell cycle arrest specifically in cells harboring wild-type p53, and demonstrates in vivo tumor growth inhibition in MCF-7 xenograft models without apparent body weight loss [1].

Hsp90 N-terminal ATP-binding studies

p53-dependent apoptosis models (wild-type p53)

In vivo xenograft endpoint research

Fragment-based synthetic inhibitor scaffold

• [1] Xu, X. L., Bao, Q. C., Jia, J. M., Liu, F., Guo, X. K., Zhang, M. Y., Wei, J. L., Lu, M. C., Xu, L. L., Zhang, X. J., You, Q. D., & Sun, H. P. (2016). CPUY201112, a novel synthetic small-molecule compound and inhibitor of heat shock protein Hsp90, induces p53-mediated apoptosis in MCF-7 cells. Scientific Reports, 6, 19004. View Source

CPUY201112 Substitution Limitations

Hsp90 inhibitors exhibit substantial variability in ATP-binding pocket engagement kinetics, client protein degradation selectivity, and functional synergy with MDM2 antagonists [1]. Although compounds such as 17-AAG, NVP-AUY922, and ganetespib target the same N-terminal ATP-binding domain, their divergent chemical scaffolds yield distinct degradation signatures for client proteins like HER-2, Akt, and c-RAF, as well as differential capacity to cooperate with Nutlin-class p53 activators [1][2]. CPUY201112 has been specifically validated for synergistic apoptosis induction with Nutlin-3a and for p53-dependent cytotoxicity using isogenic HCT116 p53+/+ and p53−/− cell models [1]. Substituting a generic Hsp90 inhibitor without equivalent validation risks losing these specific experimental phenotypes and confounding interpretation of p53 pathway modulation.

Scaffold & binding Hsp90 inhibitor chemical scaffold and binding kinetics may differ from geldanamycin derivatives or NVP-AUY922.

p53-pathway p53-dependent apoptotic pathway engagement is not uniformly present across all Hsp90 inhibitors.

Client proteins Client protein degradation profile and off-target kinase context may not transfer directly.

• [1] Xu, X. L., Bao, Q. C., Jia, J. M., Liu, F., Guo, X. K., Zhang, M. Y., Wei, J. L., Lu, M. C., Xu, L. L., Zhang, X. J., You, Q. D., & Sun, H. P. (2016). CPUY201112, a novel synthetic small-molecule compound and inhibitor of heat shock protein Hsp90, induces p53-mediated apoptosis in MCF-7 cells. Scientific Reports, 6, 19004. View Source
• [2] Vaseva, A. V., Yallowitz, A. R., Marchenko, N. D., Xu, S., & Moll, U. M. (2011). Blockade of Hsp90 by 17AAG antagonizes MDMX and synergizes with Nutlin to induce p53-mediated apoptosis in solid tumors. Cell Death & Disease, 2(5), e156. View Source

CPUY201112 Comparative Evidence

Hsp90 ATP-Binding Affinity

CPUY201112 demonstrates synergistic induction of cancer cell apoptosis when combined with the MDM2 antagonist Nutlin-3a [1]. In MCF-7 cells, the combination of CPUY201112 and Nutlin-3a produced a combination index (CI) < 1, confirming synergy, whereas neither compound alone at equivalent concentrations achieved comparable apoptotic cell death [1]. This functional cooperativity distinguishes CPUY201112 from Hsp90 inhibitors lacking validated Nutlin synergy data.

Hsp90 Binding Affinity

Reported

Kd = 27 ± 2.3 nM

Supports nanomolar target-engagement context

Kinetic dissociation constant at ATP-binding pocket

Evidence Dimension	Combination Index (CI) for apoptosis induction with Nutlin-3a
Target Compound Data	CI < 1 (synergistic)
Comparator Or Baseline	CPUY201112 alone or Nutlin-3a alone (additive or less than additive)
Quantified Difference	CI < 1 indicates synergy; combinatorial apoptotic rate exceeds sum of individual effects
Conditions	MCF-7 human breast cancer cells; 48 h treatment; Annexin V/PI staining with FACS analysis

Why This Matters

Synergy with Nutlin-3a provides a specific functional signature enabling researchers to explore combined Hsp90-MDM2 blockade strategies that generic Hsp90 inhibitors cannot reliably replicate.

• [1] Xu, X. L., Bao, Q. C., Jia, J. M., Liu, F., Guo, X. K., Zhang, M. Y., Wei, J. L., Lu, M. C., Xu, L. L., Zhang, X. J., You, Q. D., & Sun, H. P. (2016). CPUY201112, a novel synthetic small-molecule compound and inhibitor of heat shock protein Hsp90, induces p53-mediated apoptosis in MCF-7 cells. Scientific Reports, 6, 19004. View Source

Antiproliferative Activity in Cancer Cells

CPUY201112 exhibits markedly enhanced cytotoxicity in tumor cells harboring wild-type p53 compared with isogenic p53-deficient counterparts [1]. In the HCT116 colon cancer cell model, treatment with 2 μM CPUY201112 for 24 h induced significantly higher apoptosis in HCT116 p53+/+ cells than in HCT116 p53−/− cells [1]. Cell viability assays further demonstrated that CPUY201112 selectively reduces viability in wt-p53 tumor cell lines while showing minimal effect in p53-mutant or p53-null lines [1]. This p53-dependent cytotoxicity profile is not universally observed across all Hsp90 inhibitors and constitutes a key selection criterion for experiments requiring p53 pathway engagement.

Cell Viability Inhibition

Reported

MCF-7 IC50 0.62 μM (72 h MTT)

Supports cytotoxicity endpoint review across solid tumor cell lines

Also HCT116 0.76 μM, HepG2 0.34 μM, A549 0.54 μM

Evidence Dimension	Apoptosis induction (Annexin V-positive cells) and cell viability reduction
Target Compound Data	2 μM CPUY201112: elevated apoptosis in HCT116 p53+/+ cells; cell viability IC50 values lower in wt-p53 cell lines
Comparator Or Baseline	HCT116 p53−/− isogenic cells; p53-mutant and p53-null tumor cell lines
Quantified Difference	Significantly greater apoptosis in p53+/+ vs. p53−/−; viability reduction restricted to wt-p53 cells
Conditions	HCT116 p53+/+ and p53−/− isogenic colon cancer cells; 24 h treatment; Annexin V/PI FACS; MTT cell viability assay across multiple tumor cell lines with defined p53 status

Why This Matters

This selectivity confirms CPUY201112 engages the p53 pathway as a functional effector of cytotoxicity, enabling researchers to distinguish p53-dependent from p53-independent effects—a critical control for p53-related experimental designs.

• [1] Xu, X. L., Bao, Q. C., Jia, J. M., Liu, F., Guo, X. K., Zhang, M. Y., Wei, J. L., Lu, M. C., Xu, L. L., Zhang, X. J., You, Q. D., & Sun, H. P. (2016). CPUY201112, a novel synthetic small-molecule compound and inhibitor of heat shock protein Hsp90, induces p53-mediated apoptosis in MCF-7 cells. Scientific Reports, 6, 19004. View Source

p53-Dependent Apoptosis Induction

CPUY201112 treatment induces dose-dependent degradation of multiple oncogenic Hsp90 client proteins in MCF-7 breast cancer cells [1]. At concentrations of 0.5–2 μM over 24 h, CPUY201112 markedly reduces protein levels of HER-2, Akt, and c-RAF, as quantified by immunoblot densitometry [1]. This multi-client degradation profile distinguishes CPUY201112 from Hsp90 inhibitors that preferentially target a narrower subset of client proteins [1]. The degradation is accompanied by concomitant stabilization of wild-type p53 protein and upregulation of the p53 transcriptional target p21 [1].

p53-Dependent Apoptosis

Head-to-head

p53+/+ apoptosis >35% vs p53-/- minimal

Supports p53-pathway-dependent apoptosis endpoint interpretation

Isogenic HCT116 lines; 2 μM, 24 h, Annexin-V/PI FACS

Evidence Dimension	Hsp90 client protein expression levels relative to vehicle control
Target Compound Data	CPUY201112 (0.5–2 μM, 24 h): substantial reduction of HER-2, Akt, and c-RAF protein levels; p53 and p21 upregulation
Comparator Or Baseline	Vehicle (DMSO) control (baseline client protein expression)
Quantified Difference	Dose-dependent decrease in client protein band intensity by immunoblot
Conditions	MCF-7 human breast cancer cells; 24 h treatment; Western blot analysis with Actin loading control

Why This Matters

The documented multi-client degradation signature (HER-2, Akt, c-RAF) provides a validated protein-level readout panel for assessing CPUY201112 target engagement, reducing the need for de novo assay development.

• [1] Xu, X. L., Bao, Q. C., Jia, J. M., Liu, F., Guo, X. K., Zhang, M. Y., Wei, J. L., Lu, M. C., Xu, L. L., Zhang, X. J., You, Q. D., & Sun, H. P. (2016). CPUY201112, a novel synthetic small-molecule compound and inhibitor of heat shock protein Hsp90, induces p53-mediated apoptosis in MCF-7 cells. Scientific Reports, 6, 19004. View Source

In Vivo Efficacy in MCF-7 Xenograft

CPUY201112 demonstrates significant in vivo antitumor efficacy in the MCF-7 human breast cancer xenograft model in nude mice [1]. Intraperitoneal administration at 5 mg/kg and 10 mg/kg daily for 24 days produced dose-dependent inhibition of tumor growth compared to vehicle-treated controls [1]. Notably, tumor growth inhibition was achieved without apparent body weight loss, suggesting a favorable tolerability profile within the dosing regimen tested [1]. This contrasts with several early-generation Hsp90 inhibitors such as 17-AAG and 17-DMAG, which exhibit clinical limitations including hepatotoxicity and poor aqueous solubility [1].

In Vivo Xenograft Activity

Endpoint context

39.63% tumor volume reduction (40 mg/kg)

Supports in vivo xenograft endpoint response context

MCF-7 model; daily i.p. 3 weeks; no apparent body weight loss

Evidence Dimension	Tumor growth inhibition (tumor volume reduction relative to vehicle control)
Target Compound Data	5 mg/kg and 10 mg/kg i.p. daily: dose-dependent tumor growth suppression; T/C (treated/control) ratio < 0.5 at 10 mg/kg
Comparator Or Baseline	Vehicle-treated MCF-7 xenograft mice
Quantified Difference	Significant tumor volume reduction at 5 mg/kg and 10 mg/kg; no significant body weight loss
Conditions	Female BALB/c nude mice bearing established MCF-7 xenografts; 24-day daily i.p. dosing

Why This Matters

In vivo tumor growth inhibition data enables translationally oriented researchers to select CPUY201112 for preclinical efficacy studies with a defined dosing regimen (5–10 mg/kg i.p. daily) and an established tolerability benchmark.

• [1] Xu, X. L., Bao, Q. C., Jia, J. M., Liu, F., Guo, X. K., Zhang, M. Y., Wei, J. L., Lu, M. C., Xu, L. L., Zhang, X. J., You, Q. D., & Sun, H. P. (2016). CPUY201112, a novel synthetic small-molecule compound and inhibitor of heat shock protein Hsp90, induces p53-mediated apoptosis in MCF-7 cells. Scientific Reports, 6, 19004. View Source

Nutlin-3a Synergy

CPUY201112 binds to the ATP-binding pocket of Hsp90 with a kinetic dissociation constant (Kd) of 27 ± 2.3 nM [1]. This places CPUY201112 within the high-affinity range of clinically evaluated Hsp90 inhibitors. For reference, ganetespib (STA-9090) exhibits a reported Kd of 24 nM [2], while NVP-AUY922 and 17-AAG show binding affinities in the low nanomolar range with distinct selectivity and toxicity profiles [1]. The Kd value establishes that CPUY201112 achieves potent target engagement comparable to leading Hsp90 inhibitors, while its distinct chemical scaffold and synthetic accessibility differentiate it from resorcinol-containing or ansamycin-based compounds.

Nutlin-3a Synergy

Head-to-head

CI

Supports combination-study endpoint interpretation with MDM2 antagonist

Chou-Talalay analysis; MCF-7 cells, CPUY201112 + Nutlin-3a

Evidence Dimension	Hsp90 ATP-binding pocket affinity (Kd)
Target Compound Data	27 ± 2.3 nM (CPUY201112)
Comparator Or Baseline	Ganetespib: 24 nM; NVP-AUY922: ~2–8 nM; 17-AAG: ~1–5 nM
Quantified Difference	CPUY201112 Kd is within ~1.1-fold of ganetespib; 3–10-fold higher than NVP-AUY922 and 17-AAG
Conditions	Surface plasmon resonance (SPR) binding assay; recombinant human Hsp90α N-terminal domain

Why This Matters

The quantified Kd value enables researchers to benchmark CPUY201112 against established Hsp90 inhibitors for target engagement potency while recognizing its unique scaffold and functional synergy characteristics.

• [1] Xu, X. L., Bao, Q. C., Jia, J. M., Liu, F., Guo, X. K., Zhang, M. Y., Wei, J. L., Lu, M. C., Xu, L. L., Zhang, X. J., You, Q. D., & Sun, H. P. (2016). CPUY201112, a novel synthetic small-molecule compound and inhibitor of heat shock protein Hsp90, induces p53-mediated apoptosis in MCF-7 cells. Scientific Reports, 6, 19004. View Source
• [2] RCSB PDB. (2020). 6LSZ: HSP 90 in complex with Ganetespib. BindingDB: Kd: 24 nM. View Source

CPUY201112 Modulates p53, p21, MDM2, and MDMX Protein Levels in wt-p53 Cancer Cells

Treatment with 2 μM CPUY201112 for 6–24 h in MCF-7 and SJSA-1 cells (both wild-type p53) results in time-dependent accumulation of p53 and its transcriptional target p21, accompanied by decreased protein levels of the p53 negative regulators MDM2 and MDMX [1]. This coordinated modulation of the p53-MDM2-MDMX axis distinguishes CPUY201112 from Hsp90 inhibitors that may stabilize p53 without concurrent MDM2/MDMX downregulation. The degradation of MDMX is particularly notable, as MDMX is an established Hsp90 client protein whose depletion contributes to p53 pathway activation [1].

Evidence Dimension	Protein expression changes (p53, p21, MDM2, MDMX) over time
Target Compound Data	2 μM CPUY201112: p53 ↑, p21 ↑, MDM2 ↓, MDMX ↓ (time-dependent, 0–24 h)
Comparator Or Baseline	Vehicle (DMSO) control (0 h baseline)
Quantified Difference	Increased p53/p21 band intensity; decreased MDM2/MDMX band intensity by immunoblot
Conditions	MCF-7 and SJSA-1 human cancer cells; 2 μM CPUY201112; 6–24 h treatment; Western blot with Actin loading control

Why This Matters

This protein-level signature provides researchers with a validated biomarker panel for confirming CPUY201112 on-target activity in wild-type p53 cellular models.

• [1] Xu, X. L., Bao, Q. C., Jia, J. M., Liu, F., Guo, X. K., Zhang, M. Y., Wei, J. L., Lu, M. C., Xu, L. L., Zhang, X. J., You, Q. D., & Sun, H. P. (2016). CPUY201112, a novel synthetic small-molecule compound and inhibitor of heat shock protein Hsp90, induces p53-mediated apoptosis in MCF-7 cells. Scientific Reports, 6, 19004. View Source

CPUY201112 Applications

p53-Dependent Apoptosis in Breast & Colon Models

CPUY201112 is optimally suited for studies requiring definitive discrimination between p53-dependent and p53-independent cytotoxic mechanisms. The compound's validated selective apoptosis induction in HCT116 p53+/+ versus HCT116 p53−/− isogenic cell lines [1] provides researchers with a robust positive control for wild-type p53 pathway engagement. This application scenario is particularly relevant for investigators characterizing novel compounds or genetic perturbations that may intersect with the p53 tumor suppressor network.

In Vivo Xenograft Efficacy

The established synergy between CPUY201112 and Nutlin-3a (CI < 1) [1] makes CPUY201112 the preferred Hsp90 inhibitor for combination studies targeting concurrent Hsp90 inhibition and MDM2 antagonism. Researchers exploring dual blockade of p53 degradation pathways can use CPUY201112 as a validated tool compound with documented combinatorial efficacy, enabling dose-response matrix experiments and mechanistic interrogation of Hsp90-MDM2-p53 signaling node interactions.

Combination Therapy with MDM2 Antagonists

CPUY201112 has demonstrated dose-dependent tumor growth inhibition in MCF-7 xenograft models at 5–10 mg/kg i.p. daily dosing without apparent body weight loss [1]. This established in vivo efficacy and tolerability profile supports the use of CPUY201112 as a reference Hsp90 inhibitor for preclinical oncology studies in hormone receptor-positive breast cancer models. Researchers can leverage the published dosing regimen and tumor volume data as benchmarks for comparative efficacy assessments of novel Hsp90-targeting agents or combination partners.

Hsp90 Client Protein Degradation

The well-characterized degradation signature of CPUY201112 across multiple Hsp90 client proteins—HER-2, Akt, and c-RAF [1]—supports its use as a positive control compound for developing and validating Hsp90 target engagement assays. Investigators establishing Western blot, ELISA, or high-content imaging protocols for Hsp90 client protein quantification can employ CPUY201112 as a reference inhibitor with documented dose-response and time-course parameters in MCF-7 cellular models.

Application

Selection Property

Validation Focus

p53-Dependent Apoptosis Studies

p53-pathway engagement profile

Wild-type p53 cell line response (e.g., MCF-7, HCT116 p53+/+)

In Vivo Xenograft Research

In vivo endpoint response and model tolerability monitoring

Dose-dependent tumor volume reduction; body weight change

Combination with MDM2 Antagonists

Synergy with Nutlin-3a (MDM2 inhibitor)

Combination index and p53 pathway co-activation

Hsp90 Client Protein Degradation

Multi-client depletion profile (HER-2, Akt, c-RAF)

Client protein turnover and proteostasis endpoints

• [1] Xu, X. L., Bao, Q. C., Jia, J. M., Liu, F., Guo, X. K., Zhang, M. Y., Wei, J. L., Lu, M. C., Xu, L. L., Zhang, X. J., You, Q. D., & Sun, H. P. (2016). CPUY201112, a novel synthetic small-molecule compound and inhibitor of heat shock protein Hsp90, induces p53-mediated apoptosis in MCF-7 cells. Scientific Reports, 6, 19004. View Source